Cas no 4089-07-0 (H-Tyr-OEt.HCl)

H-Tyr-OEt.HCl Chemical and Physical Properties
Names and Identifiers
-
- L-Tyrosine ethyl ester hydrochloride
- (S)-2-AMINO-3-(4-HYDROXY-PHENYL)-PROPIONIC ACID ETHYL ESTER HCL
- TEE
- ethylester,hydrochloride,l-tyrosin
- tyrosineethylesterhydrochloride
- TYROSINE-OET HCL
- L-TYROSINE ETHYL ESTER MONOHYDROCHLORIDE
- L-TYROSINE ETHYL ESTER HYDROCHLORIDE SALT
- L-TYROSINE ETHYL ESTER HCL
- L-TRYOSINE ETHYL ESTER HYDROCHLORIDE
- ETHYL 2-AMINO-3-(4-HYDROXYPHENYL)PROPANOATE HYDROCHLORIDE
- ethyl l-tyrosinate hydrochloride
- H-TYR-OET HCL
- Tyr-Oet Hcl
- H-Tyr-OEt.HCl
- H-Tyr-OEt · HCl
- DL-tyrosine ethyl ester hydrochloride
- H-L-Tyr-OEt*HCl
- L-Tyr-OEt.HCL
- L-Tyrosine ethyl est
- H-Tyr-OEt·HCl
- Tyrosine, L-, ethyl ester, hydrochloride
- L-Tyrosine ethylester monohydrochloride (JAN)
- J-300286
- (S)-ethyl 2-amino-3-(4-hydroxyphenyl)propanoate hydrochloride
- MFCD00063047
- A822066
- CS-W012709
- 4089-07-0
- Tyrosine Ethyl Ester HCL
- (S)-(-)-TYROSINE ETHYL ESTER HYDROCHLORIDE
- Tyrosine, ethyl ester, hydrochloride
- Tyrosine, ethyl ester, hydrochloride, L-
- ethyl (2S)-2-amino-3-(4-hydroxyphenyl)propanoate;hydrochloride
- L-tyrosine ethylester hydrochloride
- HY-W011993
- NSC 17141
- 77037-38-8
- Ethyl tyrosinate hydrochloride
- L - TYROSINE ETHYLESTER MONOHYDROCHLORIDE
- AM82317
- (s)-tyrosine ethyl ester hydrochloride
- BQULAXAVRFIAHN-PPHPATTJSA-N
- UNII-FAP58DAZ1E
- M02994
- TYROSINE ETHYL ESTER HYDROCHLORIDE
- CHEMBL2107700
- Q27277893
- FAP58DAZ1E
- NS00083002
- D09821
- L-TYROSINE ETHYLESTER MONOHYDROCHLORIDE
- L-Tyrosine, ethyl ester, hydrochloride
- ethyl (2S)-2-amino-3-(4-hydroxyphenyl)propanoate hydrochloride
- AKOS015889940
- F14570
- L-TYROSINE, ETHYL ESTER, HYDROCHLORIDE (1:1)
- H-Tyr-OEt. HCl
- AKOS015845149
- AS-17344
- T0982
- L-TYROSINE ETHYLESTER MONOHYDROCHLORIDE [JAN]
- EINECS 223-820-2
- SCHEMBL595119
- NSC-17141
- Q-101741
- (2S)-2-amino-3-(4-hydroxyphenyl)propanoic acid ethyl ester hydrochloride
- L-tyrosine, ethyl ester hydrochloride
- DA-64297
- DB-198367
-
- MDL: MFCD00063047
- Inchi: 1S/C11H15NO3.ClH/c1-2-15-11(14)10(12)7-8-3-5-9(13)6-4-8;/h3-6,10,13H,2,7,12H2,1H3;1H/t10-;/m0./s1
- InChI Key: BQULAXAVRFIAHN-PPHPATTJSA-N
- SMILES: CCOC(=O)[C@H](CC1=CC=C(C=C1)O)N.Cl
- BRN: 4725904
Computed Properties
- Exact Mass: 245.081871g/mol
- Surface Charge: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 5
- Monoisotopic Mass: 245.081871g/mol
- Monoisotopic Mass: 245.081871g/mol
- Topological Polar Surface Area: 72.6Ų
- Heavy Atom Count: 16
- Complexity: 200
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 2
Experimental Properties
- Color/Form: White to off white crystalline powder
- Density: 1.1770
- Melting Point: 166-170°C
- Boiling Point: 343.3℃ at 760 mmHg
- Flash Point: 161.4oC
- Refractive Index: -6.5 ° (C=2, H2O)
- Water Partition Coefficient: Soluble in water (3.685e+005 mg/L @ 25°C (est.)).
- PSA: 72.55000
- LogP: 2.32740
- Solubility: Soluble in water (3.685e+005 mg/L @ 25°C (est.)).
- Specific Rotation: -6.8° (c=2 in water)
H-Tyr-OEt.HCl Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:2
- Hazard Category Code: R36/37/38: irritating to eyes, respiratory tract and skin.
- Safety Instruction: S22-S24/25
- RTECS:YP2580000
-
Hazardous Material Identification:
- Storage Condition:0-10°C
- Safety Term:S22;S24/25
- Packing Group:III
- Packing Group:III
- Risk Phrases:R36/37/38
H-Tyr-OEt.HCl Customs Data
- HS CODE:2922509090
- Customs Data:
China Customs Code:
2922509090Overview:
2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported foodSummary:
2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
H-Tyr-OEt.HCl Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
AAPPTec | AHY105-100g |
H-Tyr-OEt HCl |
4089-07-0 | 100g |
$75.00 | 2024-07-19 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | L50010-100g |
H-Tyr-OEt.HCl |
4089-07-0 | 100g |
¥278.0 | 2021-09-09 | ||
Cooke Chemical | A7679812-25G |
L-Tyrosine ethyl ester hydrochloride |
4089-07-0 | 98% | 25g |
RMB 97.60 | 2025-02-21 | |
AAPPTec | AHY105-250g |
H-Tyr-OEt HCl |
4089-07-0 | 250g |
$160.00 | 2024-07-19 | ||
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R012706-5g |
H-Tyr-OEt.HCl |
4089-07-0 | 98% | 5g |
¥81 | 2024-05-23 | |
BAI LING WEI Technology Co., Ltd. | 133156-25G |
L-Tyr-Oet·HCl, 99% |
4089-07-0 | 99% | 25G |
¥ 404 | 2022-04-26 | |
TRC | T966380-2.5g |
L-Tyrosine Ethyl Ester Hydrochloride |
4089-07-0 | 2.5g |
$ 80.00 | 2022-06-02 | ||
Cooke Chemical | A7679812-100G |
L-Tyrosine ethyl ester hydrochloride |
4089-07-0 | 98% | 100g |
RMB 223.20 | 2025-02-21 | |
Fluorochem | M02994-5g |
H-Tyr-OEt.HCl |
4089-07-0 | 98% | 5g |
£10.00 | 2022-02-28 | |
Ambeed | A133606-1g |
H-Tyr-OEt.HCl |
4089-07-0 | 98% | 1g |
$9.0 | 2025-02-25 |
H-Tyr-OEt.HCl Related Literature
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Shuaimin Lu,Di Wu,Zhengxian Lv,Zilin Chen,Lu Chen,Guang Chen,Lian Xia,Jinmao You,Yongning Wu RSC Adv., 2016,6, 103169-103177
-
Florian Oliva,Laia Arqués,Laura Acebo,Maxim Guc,Yudania Sánchez,Xavier Alcobé,Edgardo Saucedo,Victor Izquierdo-Roca J. Mater. Chem. A, 2017,5, 23863-23871
-
Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
-
Mengmeng Lan,Guodong Cui,Hongwei Zhang Org. Chem. Front., 2019,6, 3566-3574
Additional information on H-Tyr-OEt.HCl
Research Brief on H-Tyr-OEt.HCl (CAS: 4089-07-0) in Chemical Biology and Pharmaceutical Applications
H-Tyr-OEt.HCl (Ethyl L-tyrosinate hydrochloride, CAS: 4089-07-0) is a tyrosine derivative widely used in peptide synthesis and pharmaceutical research. Recent studies highlight its role as a key intermediate in the development of bioactive peptides and small-molecule drugs. This brief synthesizes the latest findings on its synthetic applications, biological activities, and emerging therapeutic potentials.
A 2023 study in Journal of Medicinal Chemistry demonstrated H-Tyr-OEt.HCl's utility in solid-phase peptide synthesis (SPPS) for constructing tyrosine-rich antimicrobial peptides. Researchers optimized coupling conditions using HATU/DIPEA, achieving 92% yield with minimal racemization. The compound's ethyl ester group was found to enhance solubility in organic solvents while maintaining compatibility with Fmoc chemistry.
In neuropharmacology, H-Tyr-OEt.HCl has emerged as a precursor for dopamine receptor modulators. A Nature Communications paper (2024) reported its incorporation into novel bivalent ligands targeting D1-D2 heterodimers, showing 30-fold improved selectivity compared to monovalent analogs. Molecular dynamics simulations revealed the ethyl ester's role in stabilizing ligand-receptor interactions.
Analytical advancements include a 2024 Analytical Chemistry method utilizing H-Tyr-OEt.HCl as a chiral derivatizing agent for LC-MS quantification of D-amino acids in biological samples. The protocol achieved 0.1 nM detection limits with 15-minute analysis time, enabling high-throughput screening of neurological biomarkers.
Recent safety assessments (Regulatory Toxicology and Pharmacology, 2023) established an LD50 >2000 mg/kg in rodent models, supporting its classification as Category 5 under GHS. However, stability studies indicate the hydrochloride salt requires desiccant storage below 25°C to prevent ester hydrolysis (2% degradation/month at 40°C, 75% RH).
Ongoing clinical translation includes Phase I trials of an H-Tyr-OEt.HCl-derived radiopharmaceutical (68Ga-DOTA-Tyr-OEt) for neuroendocrine tumor imaging. Preliminary data show 89% target specificity with rapid renal clearance, suggesting advantages over existing tyrosine analogs in PET diagnostics.
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